N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide

• IUPAC Name: N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H21NO2S/c1-15(14-10-6-3-7-11-14)18(16,17)12-13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3
• InChI Key: OEWLPZUQTCOEMF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide often involves complex reactions that yield various functionalized structures. For example, Davies et al. (1996) discussed asymmetric cyclopropanations catalyzed by Rhodium(II) N-(Arylsulfonyl)prolinate, highlighting the synthesis of functionalized cyclopropanes through enantioselective and diastereoselective modes (Davies et al., 1996). Similarly, synthesis and characterization of cardo polysulfonates of 1,1-bis (4-hydroxy phenyl) cyclohexane/1,1-bis (3-methyl-4-hydroxy phenyl) cyclohexane have been demonstrated, showing the complex synthesis routes available for related compounds (Karia & Parsania, 1999).

Molecular Structure Analysis

The molecular structure of related compounds, like N-Methylmethanesulfonamide, has been studied to understand the geometric and electronic configurations. Higgs et al. (2002) determined the crystal structure of N-methylmethanesulfonamide at low temperature, revealing the gauche conformation of the methyl group and H atom bonded to the amide N atom with respect to the sulfonyl methyl group (Higgs et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving this compound and its derivatives are diverse. For instance, the reaction of phenylmethanesulfonyl chloride with tertiary amines forms geometrical isomers about a carbon–sulfur double bond, illustrating the compound's reactivity and the formation of structurally interesting isomers (King & Durst, 1966).

Physical Properties Analysis

The physical properties of such compounds are crucial for understanding their behavior in different conditions. Analysis of related compounds, like the study of N-methylmethanesulfonamide's crystal structure, provides insights into the physical characteristics that influence their reactivity and application in synthesis (Higgs et al., 2002).

Chemical Properties Analysis

The chemical properties, including reactivity patterns and stability, are essential for designing reactions and predicting outcomes. The study by King and Durst (1966) on the formation of geometrical isomers showcases the chemical behavior and properties that can be expected from sulfonamide derivatives (King & Durst, 1966).

Mechanism of Action

The mechanism of action of “N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide” is not explicitly mentioned in the sources I found.

Safety and Hazards

The safety and hazards associated with “N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide” are not explicitly mentioned in the sources I found.

Future Directions

The future directions for the study or use of “N-cyclohexyl-N-methyl-1-phenylmethanesulfonamide” are not explicitly mentioned in the sources I found.